Cas no 36468-53-8 (b-D-Ribofuranose)

• Product Name: b-D-Ribofuranose
• CAS No: 36468-53-8
• Molecular Formula: C₅H₁₀O₅
• Molecular Weight: 150.1299
• CID: 306376
• PubChem ID: 447347

b-D-Ribofuranose Properties

Names and Identifiers

• b-D-Ribofuranose
• D-ribofuranose
• D-(-)-ribose
• D-Rib
• D-ribose
• β-ribofuranose
• beta-Ribofuranose (9CI)
• HMFHBZSHGGEWLO-TXICZTDVSA-N
• beta-D-ribose; D-ribose; ribose; BETA-D-RIBOFURANOSYL
• BDR
• A-D-Ribofuranose
• beta-D-ribose
• CHEBI:47002
• Q27104584
• UNII-IVV837V11N
• 36468-53-8
• 131064-98-7
• (2R,3R,4S,5R)-5-(Hydroxymethyl)tetrahydrofuran-2,3,4-triol
• SCHEMBL29052
• .BETA.-D-RIBOSE
• IVV837V11N
• (2R,3R,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol
• InChI=1/C5H10O5/c6-1-2-3(7)4(8)5(9)10-2/h2-9H,1H2/t2-,3+,4+,5-/m1/s
• AKOS015900320
• beta-D-Ribofuranose
• DTXSID50189975
• BETA-D-RIBOFURANOSYL
• 41546-30-9
• 41546-29-6

• InChIKey： HMFHBZSHGGEWLO-TXICZTDVSA-N
• Inchi： InChI=1S/C5H10O5/c6-1-2-3(7)4(8)5(9)10-2/h2-9H,1H2/t2-,3-,4-,5-/m1/s1
• SMILES： OC[C@H]1O[C@@H](O)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 150.05300
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 150.053
• Heavy Atom Count: 10
• Complexity: 117
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• LogP: -2.58230
• PSA: 90.15000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Pentoses